N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-5-ethyl-2-methoxybenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-5-ethyl-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C23H30N2O5S/c1-6-12-25-18-14-17(9-11-19(18)30-15-23(3,4)22(25)26)24-31(27,28)21-13-16(7-2)8-10-20(21)29-5/h8-11,13-14,24H,6-7,12,15H2,1-5H3
• InChI Key: KDPGTGDULKXKFL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)CC)OC)OCC(C1=O)(C)C
• Molecular Formula: C23H30N2O5S
• Molecular Weight: 446.6 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-5-ethyl-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O5S and its molecular weight is 446.56. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy and Fluorescence Properties

Research into new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups has shown promise in photodynamic therapy for cancer treatment. These compounds exhibit high singlet oxygen quantum yields and good fluorescence properties, essential for Type II photosensitizers used in cancer therapy. The study by Pişkin, Canpolat, and Öztürk (2020) demonstrates the utility of such compounds in developing effective treatments for cancer through photodynamic therapy methods (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Enzyme Inhibition

Sulfonamide derivatives have shown significant antimicrobial activities and effects on enzyme inhibition, particularly carbonic anhydrase inhibitors. A study by Alyar et al. (2018) on Schiff bases derived from sulfamethoxazole and sulfisoxazole exhibited these properties. Their research indicates the potential of sulfonamide derivatives in developing new antimicrobial agents and treatments for conditions mediated by enzyme activity (Alyar, Şen, Alyar, Adem, Kalkancı, & Özdemir, 2018).

Nonlinear Optical Materials

The synthesis and characterization of compounds for applications in nonlinear optics is another area of interest. The study of new soluble poly(2-methoxy-5-alkoxy paraphenylenes) by Moustafid et al. (1991) explores the electrosynthesis and properties of polymers for use in electronic and photonic devices. These findings highlight the potential of sulfonamide-containing compounds in creating materials with valuable electronic and optical properties (Moustafid, Aeiyach, Aaron, Mir-Hedayatullah, & Lacaze, 1991).